benzenesulfonic acid;(2S)-2-(3H-inden-4-yloxymethyl)morpholine

• CAS RN: 1214994-13-4
• Molecular Formula: C20H23NO5S
• Molecular Weight: 389.46
• IUPAC Name: benzenesulfonic acid;(2S)-2-(3H-inden-4-yloxymethyl)morpholine
• InChI: InChI=1S/C14H17NO2.C6H6O3S/c1-3-11-4-2-6-14(13(11)5-1)17-10-12-9-15-7-8-16-12;7-10(8,9)6-4-2-1-3-5-6/h1-4,6,12,15H,5,7-10H2;1-5H,(H,7,8,9)/t12-;/m0./s1
• InChI Key: HLSBLOLRAXOIFW-YDALLXLXSA-N
• SMILES: C1COC(CN1)COC2=CC=CC3=C2CC=C3.C1=CC=C(C=C1)S(=O)(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AS1069562; AS-1069562; AS 1069562

Description

AS1069562 is an inhibitor of serotonin (5-HT) and norepinephrine (NE) reuptake. It acts by significantly restoring decreased insulin-like growth factor 1 and fibroblast growth factor 2 mRNA levels in dorsal root ganglion and spinal cord, respectively.

Scientific Research Applications

• Chiral Synthesis and Potential Neurotransmitter Reuptake Inhibitors

  • A study elaborates on the chiral synthesis of certain morpholine derivatives, potentially serving as norepinephrine reuptake inhibitors. The specific synthetic pathways and the structural utility of these compounds suggest their application in neurotransmitter modulation and possibly in conditions like depression or ADHD (Prabhakaran et al., 2004).

• Antioxidant and Antimicrobial Activities

  • Research on various benzenesulfonate derivatives indicates significant in vitro antioxidant and antibacterial activities. The study emphasizes the structural influence on these biological activities, hinting at potential applications in combating oxidative stress and bacterial infections (G rsoy Kol et al., 2020).

• Asymmetric Synthesis of Amino Acids

  • The asymmetric synthesis of α-amino acids using a process involving benzenesulfonic acid and morpholine derivatives demonstrates the importance of these compounds in the synthesis of biologically significant molecules, potentially influencing pharmaceutical developments (Williams et al., 2003).

• Polymerization Catalysts

  • A study describes the use of benzenesulfonic acid derivatives as catalysts in the polymerization of ethylene and acrylates, indicating their role in the development of new materials with potential applications in various industries (Skupov et al., 2007).

• Catalysis in Alcohol Oxidation

  • Research indicates the efficiency of sulfonated Schiff base copper(II) complexes, involving benzenesulfonic acid derivatives, in the selective catalysis of alcohol oxidation, suggesting their potential in chemical synthesis and industrial applications (Hazra et al., 2015).

• Oligosaccharide Synthesis

  • A novel use of benzenesulfinyl morpholine in the activation of thioglycosides for oligosaccharide synthesis has been documented. This demonstrates the compound's utility in complex carbohydrate synthesis, with possible applications in drug development and biochemical research (Wang et al., 2006).

• Antiproliferative Activity Against Cancer

  • New benzenesulfonylguanidine derivatives modified by morpholine and other heterocycles have shown promising results in inhibiting the growth of human cancer cell lines, suggesting their potential in the development of anticancer therapies (Pogorzelska et al., 2017).